Cas no 99438-47-8 (methyl (1S,3S)-3-hydroxycyclohexane-1-carboxylate)

• Product Name: methyl (1S,3S)-3-hydroxycyclohexane-1-carboxylate
• CAS No: 99438-47-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD28400976
• CID: 2188653
• PubChem ID: 86306873
• Update Time: 2025-09-21

methyl (1S,3S)-3-hydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid,3-hydroxy-,methylester,(1s,3s)-
• Methyl 3-hydroxycyclohexanecarboxylate
• methyl 3-hydroxycyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 3-hydroxy-, methyl ester
• Methyl3-hydroxycyclohexanecarboxylate
• (1S,3S)-Methyl 3-hydroxycyclohexanecarboxylate
• (1R,3S)-Methyl 3-hydroxycyclohexanecarboxylate
• rel-(1R,3R)-Methyl 3-hydroxycyclohexanecarboxylate
• OXQRLBFDJMSRMM-UHFFFAOYSA-N
• ZB1701
• methyl-3-hydroxycyclohexanecarboxylate
• methyl (1S,3S)-3-hydroxycyclohexane-1-carboxylate
• P20240
• SCHEMBL16388407
• Cyclohexanecarboxylic acid, 3-hydroxy-, methyl ester, (1S-trans)-
• Methyl trans-3-hydroxycyclohexane-1-carboxylate
• AS-84621
• D79009
• CS-0434721
• (1S,3S)-Methyl3-hydroxycyclohexanecarboxylate
• rel-methyl (1S,3S)-3-hydroxycyclohexane-1-carboxylate
• 99438-47-8
• MFCD28400976
• (1S-trans)-Methyl 3-hydroxycyclohexanecarboxylate

• MDL： MFCD28400976
• Inchi： 1S/C8H14O3/c1-11-8(10)6-3-2-4-7(9)5-6/h6-7,9H,2-5H2,1H3
• InChI Key： OXQRLBFDJMSRMM-UHFFFAOYSA-N
• SMILES： OC1CCCC(C(=O)OC)C1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols